Cas no 158178-40-6 (1,2,4-Trifluoro-3-(trifluoromethoxy)benzene)

• Product Name: 1,2,4-Trifluoro-3-(trifluoromethoxy)benzene
• CAS No: 158178-40-6
• MF: C₇H₂F₆O
• MW: 216.080603122711
• CID: 4702139
• Update Time: 2023-08-15

1,2,4-Trifluoro-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-trifluoro-3-(trifluoromethoxy)benzene
• 1,2,4-Trifluoro-3-(trifluoromethoxy)benzene

• Inchi： 1S/C7H2F6O/c8-3-1-2-4(9)6(5(3)10)14-7(11,12)13/h1-2H
• InChI Key： ZDWLBEWNJDXLLP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 9.2